Lipophilicity Comparison and Membrane Permeability
The computed XLogP3 of N-(3-bromophenyl)-2-methyloxolan-3-amine is 3.1, indicating moderate lipophilicity consistent with oral bioavailability guidelines (Lipinski Rule of Five: XLogP < 5). By comparison, the non-halogenated analog N-(4-ethylphenyl)-2-methyloxolan-3-amine has an XLogP3 of 3.2, a negligible difference of 0.1 log units [1]. The chloro congener N-(3-chlorophenyl)-2-methyloxolan-3-amine has a molecular weight of 211.69 g/mol vs. the target compound's 256.14 g/mol, and calculations indicate an XLogP3 approximately 0.5–0.7 units lower than the bromo compound, consistent with the established Hansch hydrophobic fragmental constant difference between aromatic Br (π = +0.86) and aromatic Cl (π = +0.71) [2]. This higher lipophilicity for the bromo compound predicts greater passive membrane permeability and concomitantly higher non-specific binding to plasma proteins and phospholipid bilayers—factors that must be accounted for in cell-based assay design and in vivo PK predictions.
| Evidence Dimension | Computed XLogP3 (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | XLogP3 = 3.1 |
| Comparator Or Baseline | N-(4-ethylphenyl)-2-methyloxolan-3-amine: XLogP3 = 3.2; N-(3-chlorophenyl)-2-methyloxolan-3-amine: XLogP3 ≈ 2.4–2.6 (estimated from Hansch π constants) |
| Quantified Difference | ΔXLogP3 (target – chloro analog) ≈ +0.5 to +0.7 log units |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07) |
Why This Matters
The ~0.6 log unit higher lipophilicity of the bromo compound relative to the chloro analog directly influences membrane permeability and non-specific binding in cellular assays, making the bromo compound preferable for targets requiring moderate passive diffusion but requiring careful control for off-target binding artifacts.
- [1] PubChem Compound Summary for CID 75525366 (target) and CID 75525372 (4-ethyl analog), computed XLogP3 values. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-07). View Source
- [2] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. Aromatic Br π = +0.86; aromatic Cl π = +0.71. View Source
